Cas no 769141-88-0 (8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine)

• Product Name: 8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine
• CAS No: 769141-88-0
• MF: C₂₂H₃₈BrN₅O₅Si₂
• MW: 588.642626285553
• CID: 537036
• PubChem ID: 136257824
• Update Time: 2025-07-13

8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine Chemical and Physical Properties

Names and Identifiers

• Guanosine,8-bromo-2'-deoxy-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-
• 8-Bromo-N9-[3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosyl]guanine
• 8-Bromo-N9-[3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosyl]guani
• 8-BroMo-N9-[3',5'-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2'-deoxyribofuranosyl]guanine
• 8-BROMO-N9-[3’,5’-O-(1,1,3,3-TETRAKIS(ISOPROPYL)-1,3-DISILOXANEDIYL)-B-D-2’-DEOXYRIBOFURANOSYL]GUANINE
• 8-Bromo-N9-[3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)--D-2’-deoxyribofuranosyl]guanine
• 9-[(6aR,8R,9aR)-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-2-amino-8-bromo-3H-purin-6-one
• 8-Bromo-N9-[3',5'-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-beta-D-2'-deoxyribofuranosyl]guani
• 9-[(6aR,8R,9aR)-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-2-amino-8-bromo-1H-purin-6-one
• DTXSID10747232
• 8-Bromo-N9-[3 inverted exclamation mark ,5 inverted exclamation mark -O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-
• 769141-88-0
• 2-Amino-8-bromo-9-[(6aR,8R,9aR)-2,2,4,4-tetra(propan-2-yl)tetrahydro-2H,4H,6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-3,9-dihydro-6H-purin-6-one
• A-D-2 inverted exclamation mark -deoxyribofuranosyl]guanine
• 8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine

• Inchi： 1S/C22H38BrN5O5Si2/c1-11(2)34(12(3)4)30-10-16-15(32-35(33-34,13(5)6)14(7)8)9-17(31-16)28-19-18(25-21(28)23)20(29)27-22(24)26-19/h11-17H,9-10H2,1-8H3,(H3,24,26,27,29)/t15-,16-,17-/m1/s1
• InChI Key： QEQSNZJZJYDKPZ-BRWVUGGUSA-N
• SMILES： BrC1=NC2C(NC(N)=NC=2N1[C@H]1C[C@@H]2[C@@H](CO[Si](C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)O2)O1)=O

Computed Properties

• Exact Mass: 587.15900
• Monoisotopic Mass: 587.15948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Melting Point: 194-197°C
• Solubility: Chloroform, DMF, DMSO, Ethyl Acetate, Methanol
• PSA: 127.50000
• LogP: 5.05060

8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine

Introduction to 8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine (CAS No. 769141-88-0)

8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine (CAS No. 769141-88-0) is a synthetic nucleoside derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is a modified form of guanosine, a fundamental building block of RNA and DNA, and its unique structural features make it a valuable tool in the study of nucleic acid interactions and the development of novel therapeutic agents.

The 8-bromo substitution on the guanine base and the 3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl) protection on the ribose sugar are key modifications that enhance the compound's stability and reactivity. These modifications are designed to improve the compound's pharmacological properties, such as solubility, bioavailability, and resistance to enzymatic degradation. The 2’-deoxyribofuranosyl moiety further contributes to its potential as an antiviral or anticancer agent by mimicking natural nucleosides while introducing unique functional groups.

Recent research has focused on the application of 8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine in various biological systems. Studies have shown that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and hepatitis C viruses. The mechanism of action is believed to involve the inhibition of viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for viral replication. This makes it a promising candidate for the development of broad-spectrum antiviral drugs.

In addition to its antiviral properties, 8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine has also shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by interfering with DNA synthesis and repair processes. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development in oncology.

The synthesis of 8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the bromination of guanosine at the 8-position and the protection of the ribose sugar using silylating agents. These synthetic strategies have been optimized to minimize side reactions and maximize the efficiency of the overall synthesis.

The structural characterization of this compound has been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have confirmed the presence of the desired functional groups and provided insights into the conformational properties of the molecule. The stability of 8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine under different conditions has also been evaluated to ensure its suitability for long-term storage and use in biological assays.

Clinical trials are currently underway to assess the safety and efficacy of 8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics and potential interactions with other drugs.

In conclusion, 8-Bromo-N9-3’,5’-O-(1,1,3,3-tetrakis(isopropyl)-1,3-disiloxanediyl)-β-D-2’-deoxyribofuranosylguanine (CAS No. 769141-88-0) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for both fundamental research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.